4-[2-(3-Ethoxyphenoxy)ethyl]piperidine hydrochloride

• IUPAC Name: 4-[2-(3-ethoxyphenoxy)ethyl]piperidine;hydrochloride
• InChI: InChI=1S/C15H23NO2.ClH/c1-2-17-14-4-3-5-15(12-14)18-11-8-13-6-9-16-10-7-13;/h3-5,12-13,16H,2,6-11H2,1H3;1H
• InChI Key: ZXIMFRHBCGIHEI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=CC=C1)OCCC2CCNCC2.Cl
• Molecular Formula: C15H24ClNO2
• Molecular Weight: 285.81 g/mol
• CAS RN: 1219982-71-4

Description

“4-[2-(3-Ethoxyphenoxy)ethyl]piperidine hydrochloride” is a chemical compound with the molecular formula C15H24ClNO2. Piperidines, which this compound is a derivative of, are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry.

Synthesis Analysis

Piperidine derivatives, such as “this compound”, are synthesized through intra- and intermolecular reactions leading to the formation of various piperidine derivatives. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.

Molecular Structure Analysis

The molecular structure of “this compound” includes a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state.

Chemical Reactions Analysis

The synthesis of piperidine derivatives involves various reactions such as hydrogenation, cyclization, cycloaddition, annulation, amination, and multicomponent reactions.

Physical And Chemical Properties Analysis

The molecular weight of “this compound” is 285.81 g/mol. Further physical and chemical properties were not found in the sources I retrieved.

Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis Methods : Compounds structurally similar to 4-[2-(3-Ethoxyphenoxy)ethyl]piperidine hydrochloride have been synthesized using various methods. For instance, ethyl imidate hydrochlorides were prepared using substituted benzyl cyanides, ethanol, and HCl gas, leading to the formation of compounds like substituted 4-amino-4,5-dihydro-1H-1,2,4-triazole-5-ones, which are structurally related to the target compound (Bekircan & Bektaş, 2008).

• Molecular Structure Analysis : Studies on molecular structures of compounds like (E)-methyl 3-(2-hydroxyphenyl)-2-(piperidine-1-carbonyl) acrylate, synthesized from reactions involving piperidine, have provided insights into the crystal and molecular structures, indicating the presence of H-bonded dimers and C-H...π interactions (Khan et al., 2013).

Biological Activities and Applications

• Antimicrobial Activities : Research on related compounds, such as substituted piperidine derivatives, has shown significant antimicrobial activities, indicating potential applications in antibacterial and antifungal therapies (Faty, Hussein, & Youssef, 2010).

• Medical Applications : Piperidine derivatives, closely related to this compound, have been studied for their potential in medical applications such as treating neurological disorders, including drug abuse, depression, and attention deficit hyperactivity disorder (Kharkar et al., 2009).

Material Science and Chemical Synthesis

• Chemical Synthesis Applications : Piperidine analogues, similar to this compound, have been explored in studies focused on chemical synthesis, showcasing their potential as high-affinity ligands for the dopamine transporter (Prisinzano et al., 2002).

• Copolymers in Material Science : Novel copolymers of styrene involving phenoxy ring-substituted butyl 2-cyano-3-phenyl-2-propenoates, which are chemically related to the target compound, have been synthesized, demonstrating their utility in material science (Kharas et al., 2016).

Future Directions

The future directions for “4-[2-(3-Ethoxyphenoxy)ethyl]piperidine hydrochloride” and similar compounds likely involve further exploration of their synthesis and potential applications in the pharmaceutical industry.